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Compound of Interest

Compound Name: UMK57

Cat. No.: B1683394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, logistical, and operational guidance for the

handling of UMK57, a small molecule agonist of the kinesin-13 protein MCAK (mitotic

centromere-associated kinesin). UMK57 is utilized in research settings to modulate microtubule

dynamics and suppress chromosome mis-segregation in chromosomally unstable (CIN) cancer

cells. Adherence to these protocols is critical to ensure laboratory safety and experimental

integrity.

Immediate Safety and Handling
As a research chemical with an incomplete toxicological profile, UMK57 should be handled with

caution. Standard laboratory procedures for handling potentially hazardous chemicals must be

followed at all times.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling UMK57 in

either powder or solution form.
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PPE Category Item Specification

Eye and Face Protection Safety Glasses or Goggles

Must be worn at all times in the

laboratory where UMK57 is

handled. A face shield should

be worn over safety glasses

when there is a significant risk

of splashes.

Skin and Body Protection Laboratory Coat

A long-sleeved lab coat is

required to protect skin and

clothing.

Chemical-resistant Gloves

Nitrile or other suitable

chemical-resistant gloves must

be worn. Inspect gloves for

any tears or perforations

before use.

Closed-toe Shoes

Footwear that fully covers the

feet is mandatory in the

laboratory.

Respiratory Protection Fume Hood

All handling of the powdered

form of UMK57 and

preparation of stock solutions

should be conducted in a

certified chemical fume hood to

prevent inhalation of any

aerosols.

Emergency Procedures
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Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation
Move to fresh air immediately. If breathing is

difficult, seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.

Spill

For small spills, absorb with an inert material

(e.g., vermiculite, sand) and place in a sealed

container for disposal. For larger spills,

evacuate the area and follow institutional

emergency procedures.

Logistical Information: Storage and Disposal
Proper storage and disposal of UMK57 are crucial for maintaining its stability and ensuring

laboratory safety.

Storage Plan
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Form
Storage
Temperature

Duration Notes

Solid (Powder)

Room temperature (in

continental US; may

vary elsewhere)

As per manufacturer's

recommendations

Store in a tightly

sealed container in a

dry, well-ventilated

area.

Stock Solution -20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

-80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

Disposal Plan
UMK57 and any contaminated materials should be disposed of as hazardous chemical waste

in accordance with all local, state, and federal regulations. Do not dispose of down the drain or

in regular trash. Consult your institution's Environmental Health and Safety (EHS) department

for specific disposal protocols.

Operational Plan: Experimental Protocols
The following is a detailed methodology for a key experiment involving UMK57: a chromosome

mis-segregation assay in cultured cancer cells using immunofluorescence.

Chromosome Mis-segregation Assay Protocol
Objective: To quantify the rate of lagging chromosomes during anaphase in cancer cell lines

treated with UMK57.

Materials:

UMK57 (stock solution in DMSO)

Chromosomally unstable cancer cell line (e.g., U2OS, HeLa, SW-620)
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Cell culture medium and supplements

Coverslips

Fixation solution (e.g., 4% paraformaldehyde in PBS)

Permeabilization buffer (e.g., 0.5% Triton X-100 in PBS)

Blocking solution (e.g., 5% BSA in PBS)

Primary antibodies:

Anti-α-tubulin antibody (for spindle visualization)

Anti-centromere antibody (e.g., ACA/CREST) (for kinetochore visualization)

Fluorophore-conjugated secondary antibodies

DAPI or Hoechst stain (for DNA visualization)

Antifade mounting medium

Fluorescence microscope

Procedure:

Cell Culture and Treatment:

Plate cells on coverslips in a multi-well plate and culture until they reach the desired

confluency.

Treat cells with the desired concentration of UMK57 (e.g., 100 nM for maximal

suppression of lagging chromosomes) or a DMSO vehicle control for the specified

duration (e.g., <1 hour for acute treatment).[1]

Fixation:

Aspirate the culture medium and gently wash the cells with pre-warmed PBS.
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Fix the cells with 4% paraformaldehyde in PBS for 10-15 minutes at room temperature.

Permeabilization:

Wash the cells three times with PBS.

Permeabilize the cells with 0.5% Triton X-100 in PBS for 10 minutes at room temperature.

Blocking:

Wash the cells three times with PBS.

Block non-specific antibody binding by incubating the cells in 5% BSA in PBS for 1 hour at

room temperature.

Primary Antibody Incubation:

Dilute the primary antibodies (anti-α-tubulin and anti-centromere) in the blocking solution

according to the manufacturer's recommendations.

Incubate the cells with the primary antibody solution overnight at 4°C.

Secondary Antibody Incubation:

Wash the cells three times with PBS.

Dilute the fluorophore-conjugated secondary antibodies in the blocking solution.

Incubate the cells with the secondary antibody solution for 1 hour at room temperature,

protected from light.

DNA Staining and Mounting:

Wash the cells three times with PBS.

Stain the DNA with DAPI or Hoechst solution for 5-10 minutes.

Wash the cells a final three times with PBS.
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Mount the coverslips onto microscope slides using an antifade mounting medium.

Image Acquisition and Analysis:

Acquire images of anaphase cells using a fluorescence microscope.

Identify and count the number of anaphase cells with and without lagging chromosomes. A

lagging chromosome is defined as a chromosome that fails to properly segregate to the

spindle poles and remains in the central region of the cell during anaphase.

Calculate the percentage of anaphase cells with lagging chromosomes for each treatment

condition.

Signaling Pathway and Experimental Workflow
UMK57 Mechanism of Action and Adaptive Resistance
Pathway
UMK57 enhances the microtubule-depolymerizing activity of MCAK, leading to the

destabilization of kinetochore-microtubule (k-MT) attachments.[1] This promotes the correction

of erroneous attachments and reduces chromosome mis-segregation. However, cancer cells

can develop adaptive resistance to UMK57 through alterations in the Aurora B signaling

pathway, which leads to the hyper-stabilization of k-MT attachments.[1][2]
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Caption: UMK57 action and the development of adaptive resistance.
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Experimental Workflow for Chromosome Mis-
segregation Assay
The following diagram outlines the key steps in the chromosome mis-segregation assay.
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Caption: Workflow for immunofluorescence-based chromosome mis-segregation assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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